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Abstract

This document provides a comprehensive technical overview of 1-(3-
Methoxyphenyl)cyclobutanecarbonitrile (CAS No. 74205-15-5), a key chemical
intermediate. Due to the limited availability of specific experimental data in public literature, this
guide synthesizes predicted data, established chemical principles, and the well-documented
context of its precursor and final product to serve as a valuable resource for professionals in
chemical synthesis and drug development. The primary utility of this compound lies in its role
as a precursor in the synthesis of Sibutramine, a formerly marketed anti-obesity agent.

Chemical Identity and Physical Properties

1-(3-Methoxyphenyl)cyclobutanecarbonitrile is a substituted cyclobutane derivative
featuring a methoxyphenyl group and a nitrile functional group attached to the same carbon
atom.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 74205-15-5

Molecular Formula C12H13NO

Molecular Weight 187.24 g/mol

IUPAC Name 1-(3-methoxyphenyl)cyclobutane-1-carbonitrile
SMILES COC1=CC=CC(=C1)C1(C#N)CCC1

| INChl Key | MFGRIOOSDBSHEH-UHFFFAOYSA-N |

Table 2: Predicted Physicochemical Properties Note: The following data are computationally
predicted and have not been experimentally verified in available literature.

Property Predicted Value Source

Boiling Point 340.1 £35.0°C ChemicalBook[1]

Density 1.10 £ 0.1 g/cm3 ChemicalBook][1]
Appearance Colorless to Light Yellow Liquid  ChemicalBook[1]

Storage Sealed in dry, 2-8°C BLD Pharm, ChemicalBook[1]

Synthesis and Experimental Protocols

While this compound is commercially available, specific, peer-reviewed synthesis protocols are
not readily found. However, its synthesis can be reliably achieved via the phase-transfer
catalyzed alkylation of (3-Methoxyphenyl)acetonitrile with 1,3-dibromopropane. The following
section details the precursor synthesis and a representative protocol for the title compound.

Synthesis of Precursor: (3-Methoxyphenyl)acetonitrile

The starting material, (3-Methoxyphenyl)acetonitrile (CAS 19924-43-7), is a crucial building
block.[2] It is typically synthesized via the cyanation of m-methoxybenzyl chloride.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://manuals.ipaustralia.gov.au/sites/default/files/patent/document/7.2.10_annex_c_-_15_5_search_form.pdf
https://manuals.ipaustralia.gov.au/sites/default/files/patent/document/7.2.10_annex_c_-_15_5_search_form.pdf
https://manuals.ipaustralia.gov.au/sites/default/files/patent/document/7.2.10_annex_c_-_15_5_search_form.pdf
https://manuals.ipaustralia.gov.au/sites/default/files/patent/document/7.2.10_annex_c_-_15_5_search_form.pdf
https://www.nbinno.com/pharmaceutical-intermediates/unlock-potential-3-methoxyphenylacetonitrile-essential-pharmaceutical-intermediate-pi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis of (3-Methoxyphenyl)acetonitrile This protocol is adapted
from a patented procedure for industrial synthesis.[3]

Setup: To a 500 mL four-necked flask equipped with a mechanical stirrer, condenser, and
dropping funnel, add sodium cyanide (51.5g, 1.05 mol) and water (110g).

» Heating: Heat the mixture to 70°C with stirring.
o Addition: Add m-methoxybenzyl chloride (156.69g, 1.0 mol) dropwise over a period of 2 hours.

o Reaction: After the addition is complete, increase the temperature to 75-85°C and maintain
for 4 hours.

o Workup: Cool the reaction mixture to approximately 50°C. Separate the organic and
agueous layers. The organic layer consists of crude (3-Methoxyphenyl)acetonitrile.

 Purification: The crude product can be purified by vacuum distillation to yield crystalline (3-
Methoxyphenyl)acetonitrile (Typical Yield: ~92%).

Representative Synthesis of 1-(3-
Methoxyphenyl)cyclobutanecarbonitrile

Disclaimer: This is a representative protocol based on established chemical principles for a-
alkylation of nitriles under phase-transfer conditions. It is intended for guidance and should be
optimized.

Reaction: (3-Methoxyphenyl)acetonitrile + 1,3-Dibromopropane - 1-(3-
Methoxyphenyl)cyclobutanecarbonitrile

Experimental Protocol:

e Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add
(3-Methoxyphenyl)acetonitrile (1 eq.), toluene (as solvent), and a phase-transfer catalyst
such as tetrabutylammonium bromide (0.1 eq.).

o Reagent Addition: Add 1,3-dibromopropane (1.1 eq.).
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o Base Addition: While stirring vigorously, add a 50% aqueous solution of sodium hydroxide (5-
10 eq.) dropwise. The reaction is often exothermic.

e Reaction: Stir the biphasic mixture vigorously at room temperature or with gentle heating
(e.g., 40-50°C) for 12-24 hours, monitoring by TLC or GC-MS.

e Quenching & Extraction: After completion, cool the mixture to room temperature and dilute
with water and an organic solvent (e.g., ethyl acetate or diethyl ether). Separate the layers.

» Washing: Wash the organic layer sequentially with water and brine.

e Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium
sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

« Purification: Purify the residue by vacuum distillation or flash column chromatography on
silica gel to yield pure 1-(3-Methoxyphenyl)cyclobutanecarbonitrile.

Synthesis Workflow Diagram "dot

// Nodes A [label="m-Methoxybenzy\nChloride"]; B [label="(3-
Methoxyphenyl)acetonitrile\n(Precursor)"]; C [label="1,3-Dibromopropane"]; D [label="1-(3-
Methoxyphenyl)cyclobutanecarbonitrile\n(Target Compound)"]; E
[label="Sibutramine\n(Final Product)"];

// Edges A -> B [label=" NaCN, H20\n 75-85°C "]; B -> D [label=" NaOH (aq), Toluene\n Phase-
Transfer Catalyst "]; C -> D; D -> E [label=" Multi-step\n Grignard, Reduction,\n N-alkylation "]; }

Caption: Mechanism of action of Sibutramine at the neuronal synapse.

Safety and Handling

As a nitrile-containing compound, 1-(3-Methoxyphenyl)cyclobutanecarbonitrile should be
handled with care in a well-ventilated fume hood. Standard personal protective equipment
(gloves, safety glasses, lab coat) should be worn. Avoid inhalation, ingestion, and contact with
skin and eyes. In case of fire, use dry chemical, CO2, or foam extinguishers.

Conclusion
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1-(3-Methoxyphenyl)cyclobutanecarbonitrile is a valuable, albeit sparsely documented,
chemical intermediate. Its significance is intrinsically linked to the synthesis of the
pharmacologically active molecule, Sibutramine. This guide provides a foundational
understanding of its properties, a representative synthesis, and its role in the broader context of
drug development, serving as a practical resource for chemical and pharmaceutical
researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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